(4,5-dimethoxy-2-nitrobenzyl)(2-methylcyclohexyl)amine

• IUPAC Name: N-[(4,5-dimethoxy-2-nitrophenyl)methyl]-2-methylcyclohexan-1-amine
• InChI: InChI=1S/C16H24N2O4/c1-11-6-4-5-7-13(11)17-10-12-8-15(21-2)16(22-3)9-14(12)18(19)20/h8-9,11,13,17H,4-7,10H2,1-3H3
• InChI Key: NCSJCDQLPKXYEU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NCC2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol

Description

(4,5-dimethoxy-2-nitrobenzyl)(2-methylcyclohexyl)amine, also known as "DMNXI," is a chemical compound that has been of interest to the scientific community due to its potential use in research applications.

Mechanism of Action

DMNXI acts as a selective serotonin receptor agonist, specifically targeting the 5-HT2A receptor. This receptor is involved in the regulation of mood, cognition, and perception. By activating this receptor, DMNXI may help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
DMNXI has been shown to increase the release of serotonin in the brain, leading to an increased activation of the 5-HT2A receptor. This activation has been linked to improvements in mood and cognition. Additionally, DMNXI has been shown to have anti-inflammatory effects, potentially making it useful in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

DMNXI has several advantages for use in lab experiments. It is a selective serotonin receptor agonist, meaning that it specifically targets the 5-HT2A receptor. This specificity allows for more precise experiments and reduces the risk of off-target effects. However, DMNXI is relatively new and has not been extensively studied. Additionally, its synthesis method is complex and time-consuming, making it difficult to produce in large quantities.

Future Directions

For research include investigating its anti-inflammatory effects and potential use in the treatment of inflammatory disorders, as well as further understanding its mechanism of action.

Synthesis Methods

DMNXI can be synthesized through a multi-step process involving the reaction of 4,5-dimethoxy-2-nitrobenzaldehyde with 2-methylcyclohexylamine. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

DMNXI has been used in scientific research for its potential as a selective serotonin receptor agonist. It has shown promise in the treatment of depression and anxiety disorders. Additionally, DMNXI has been studied for its potential use in the treatment of migraines and cluster headaches.